Cas no 1211588-13-4 (6-Chloro-5-cyclopropylpyridine-3-carboxylic acid)

• Product Name: 6-Chloro-5-cyclopropylpyridine-3-carboxylic acid
• CAS No: 1211588-13-4
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 4726719
• PubChem ID: 75481489
• Update Time: 2025-10-11

6-Chloro-5-cyclopropylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-cyclopropylpyridine-3-carboxylic acid
• NE54132
• Z1815155475
• 6-Chloro-5-cyclopropylpyridine-3-carboxylic acid

• Inchi： 1S/C9H8ClNO2/c10-8-7(5-1-2-5)3-6(4-11-8)9(12)13/h3-5H,1-2H2,(H,12,13)
• InChI Key： VDVBTAOLRWLUMM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(=O)O)=CN=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Topological Polar Surface Area: 50.2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 351.4±42.0 °C at 760 mmHg
• Flash Point: 166.3±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-Chloro-5-cyclopropylpyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Chloro-5-cyclopropylpyridine-3-carboxylic acid

Introduction to 6-Chloro-5-cyclopropylpyridine-3-carboxylic acid (CAS No: 1211588-13-4)

6-Chloro-5-cyclopropylpyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 1211588-13-4, is a significant intermediate in the realm of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile biological activities and synthetic potential. The presence of both chloro and cyclopropyl substituents on the pyridine ring enhances its reactivity, making it a valuable building block for the development of novel molecules.

The structural features of 6-Chloro-5-cyclopropylpyridine-3-carboxylic acid contribute to its unique chemical properties. The chloro group at the 6-position introduces electrophilicity, facilitating nucleophilic substitution reactions, while the cyclopropyl group at the 5-position provides steric hindrance and influences electronic distribution. These characteristics make the compound particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic targets. 6-Chloro-5-cyclopropylpyridine-3-carboxylic acid has emerged as a key precursor in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The pyridine core is a common pharmacophore in many drugs, including crizotinib and dasatinib, which have demonstrated significant efficacy in treating certain types of malignancies. The structural modifications introduced by the chloro and cyclopropyl groups allow for fine-tuning of binding interactions with target proteins, enhancing potency and selectivity.

Moreover, the carboxylic acid functionality at the 3-position of 6-Chloro-5-cyclopropylpyridine-3-carboxylic acid provides opportunities for further derivatization. This moiety can be esterified, amidated, or incorporated into more complex scaffolds through condensation reactions. Such modifications are crucial for optimizing pharmacokinetic properties, such as solubility and metabolic stability, which are essential for drug development.

Recent advancements in computational chemistry have also highlighted the potential of 6-Chloro-5-cyclopropylpyridine-3-carboxylic acid as a scaffold for virtual screening campaigns. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. This has opened up new avenues for exploring its therapeutic applications in conditions such as autoimmune diseases and metabolic disorders.

The agrochemical industry has also recognized the significance of 6-Chloro-5-cyclopropylpyridine-3-carboxylic acid as a precursor for developing novel pesticides. Pyridine derivatives are widely used in crop protection due to their ability to interact with biological systems at low concentrations. The structural diversity offered by this compound allows for the synthesis of herbicides, fungicides, and insecticides with improved efficacy and environmental safety.

In conclusion, 6-Chloro-5-cyclopropylpyridine-3-carboxylic acid (CAS No: 1211588-13-4) is a multifaceted compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic opportunities and sustainable agricultural solutions, the importance of this compound is likely to grow further.